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Isopropyl isocyanide stability and storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isopropyl isocyanide

CAS No.: 598-45-8

Cat. No.: S586338

Chemical Identity and Key Properties

The table below summarizes the fundamental identifiers and physical properties of isopropyl isocyanide that

are relevant to its handling and stability [1] [2].

Property Value | Description

CAS Number 598-45-8 [2]

Molecular Formula CaH7N [2]

Molecular Weight 69.11 g/mol [2]

Boiling Point 75 °C (lit.) [1] [2]

Density 0.733 g/mL at 25 °C (lit.) [1] [2]
Flash Point 20.6 °C (closed cup) [1]
Physical Form Colorless liquid [1]

Stability, Reactivity, and Associated Hazards
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Isopropyl isocyanide is a reactive compound that presents several significant hazards, which directly dictate

its storage and handling requirements.

Hazard L
Description
Category
Flammability Highly flammable liquid and vapor. Flash point ~20.6°C (69°F) [3] [1].
Toxicity Toxic if inhaled, swallowed, or in contact with skin (Acute Tox. 3) [1].
Reactivity Polymerizable; reactions can be explosive without solvent [3]. Incompatible with

many compounds [3].

The reactivity profile can be visualized as follows, showing the main hazardous interactions:
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Diagram illustrating the primary reactivity hazards of isopropyl isocyanide.

¢ Polymerization Hazard: This is a key stability concern. The material may polymerize explosively
when heated or involved in a fire [3].
¢ Incompatible Materials: It reacts exothermically with a wide range of common substances, including
[3]:
o Amines, aldehydes, alcohols, alkali metals, ketones, mercaptans
o Strong oxidizers, hydrides, phenols, and peroxides
e Water Reactions: It is insoluble in water and reacts with it, potentially releasing toxic gases and
significant heat [3]. Acids and bases can initiate polymerization [3].

Storage and Handling Protocols
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The following table outlines the critical storage conditions and safety measures derived from the hazard

profile.

Aspect Recommendation

Storage Temperature  2-8°C (refrigerated) [1] [2].

Storage Class Flammable liquids [1].
Container Keep in a tightly closed container.
Ignition Control Eliminate all ignition sources (no smoking, sparks, flames). Ground all

equipment [3].

Moisture Control Protect from moisture [3].
Personal Protective Eyeshields, faceshields, gloves. For vapor exposure, use a positive pressure
Equipment (PPE) self-contained breathing apparatus (SCBA). Chemical protective clothing is

recommended [3] [1].

Synthesis and Applications

While not a direct stability protocol, one documented synthesis method provides context for its handling
during preparation. Isopropyl isocyanide can be prepared from isopropylformamide and p-toluenesulfonyl
chloride in quinoline, distilling the product as it forms under reduced pressure into a cold trap. This method

reported a 30% yield [2].

The compound is used in research for synthesizing various complexes and organic molecules, including Ugi

ligands, pentafluorophenyl monomers, and dinuclear copper complexes [1] [2].

Critical Summary for Researchers

The core requirement for managing isopropyl isocyanide is strict adherence to cold storage and rigorous
exclusion of incompatible materials. The combination of flammability, high reactivity, and polymerization

risk makes it a high-hazard substance in the laboratory.
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o Key Stability Insight: The imperative for refrigerated storage is explicitly stated [1] [2].

o Data Gaps: The search results lack specific long-term stability studies under various conditions (e.g.,
the effect of trace metals or acids), detailed decomposition kinetics, or validated analytical methods
for monitoring purity over time.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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